Cas no 1858251-14-5 (Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate))

• Product Name: Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate)
• CAS No: 1858251-14-5
• MF: C₁₂H₁₄N₄O₅
• MW: 294.263362407684
• MDL: MFCD28505095
• CID: 4709202
• Update Time: 2025-11-01

Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1,1'-[oxydi(methylene)]bis(1H-pyrazole-3-carboxylate)
• 1H-pyrazole-3-carboxylic acid, 1,1'-[oxybis(methylene)]bis-, dimethyl ester
• Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate)

• MDL： MFCD28505095
• Inchi： 1S/C12H14N4O5/c1-19-11(17)9-3-5-15(13-9)7-21-8-16-6-4-10(14-16)12(18)20-2/h3-6H,7-8H2,1-2H3
• InChI Key： RSSYGVFZZBJYAE-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)OC)=N1)CN1C=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 347
• Topological Polar Surface Area: 97.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 447.8±40.0 °C at 760 mmHg
• Flash Point: 335.8±31.5 °C

Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate)

Recent Advances in the Study of Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) (CAS: 1858251-14-5)

Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) (CAS: 1858251-14-5) is a novel pyrazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bis-pyrazole structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, making it a subject of intense research interest.

The synthesis of Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) involves a multi-step process that includes the condensation of pyrazole derivatives with formaldehyde, followed by esterification. The compound's molecular structure, confirmed by NMR and mass spectrometry, features two pyrazole rings connected by an oxymethylene bridge, which contributes to its stability and reactivity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its further exploration in various applications.

In medicinal chemistry, Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) has been investigated for its potential as a scaffold for designing new therapeutic agents. Preliminary studies suggest that its pyrazole moieties can interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. For instance, recent in vitro assays have demonstrated its inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings highlight its potential as a lead compound for developing anti-inflammatory drugs.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. Its structural features make it a candidate for developing new pesticides and herbicides. Recent studies have explored its efficacy against common agricultural pests, with results indicating moderate insecticidal activity. Further optimization of its structure could enhance its potency and selectivity, making it a viable option for sustainable pest management.

Material science is another area where Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) has found applications. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and catalysts. Recent research has demonstrated its utility in synthesizing luminescent materials, which could have applications in optoelectronics and sensing technologies.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, bioavailability, and environmental impact need to be addressed. Ongoing research aims to overcome these hurdles by exploring derivative compounds and alternative synthetic routes. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, Dimethyl 1,1'-oxydi(methylene)bis(1H-pyrazole-3-carboxylate) (CAS: 1858251-14-5) represents a versatile and promising compound with diverse applications in chemical biology and medicinal chemistry. Recent studies have shed light on its synthesis, properties, and potential uses, paving the way for future research and development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing science and technology across multiple disciplines.